Cas no 1273687-35-6 (5-Bromo-N-(3,4-dimethoxybenzyl)pyrimidin-2-amine)

• Product Name: 5-Bromo-N-(3,4-dimethoxybenzyl)pyrimidin-2-amine
• CAS No: 1273687-35-6
• MF: C₁₃H₁₄BrN₃O₂
• MW: 324.17316198349
• CID: 1095057
• PubChem ID: 63872821
• Update Time: 2025-08-03

5-Bromo-N-(3,4-dimethoxybenzyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(3,4-dimethoxybenzyl)pyrimidin-2-amine
• 5-bromo-N-[(3,4-dimethoxyphenyl)methyl]pyrimidin-2-amine
• 1273687-35-6
• 2-Pyrimidinamine, 5-bromo-N-[(3,4-dimethoxyphenyl)methyl]-
• SB58295
• AKOS013186681

• Inchi： 1S/C13H14BrN3O2/c1-18-11-4-3-9(5-12(11)19-2)6-15-13-16-7-10(14)8-17-13/h3-5,7-8H,6H2,1-2H3,(H,15,16,17)
• InChI Key： HDJJAFCOPKPCLQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 323.02694g/mol
• Monoisotopic Mass: 323.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.3Ų

Additional information on 5-Bromo-N-(3,4-dimethoxybenzyl)pyrimidin-2-amine

5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine: A Comprehensive Overview

The compound 5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine (CAS No. 1273687-35-6) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrimidine ring system with a bromine substituent at the 5-position and a 3,4-dimethoxybenzyl group attached to the nitrogen atom at the 2-position. These substituents play a crucial role in modulating the compound's pharmacological properties, making it a promising candidate for various research and development activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine through multi-step reactions involving nucleophilic aromatic substitution and coupling reactions. The incorporation of the 3,4-dimethoxybenzyl group introduces steric and electronic effects that enhance the compound's stability and bioavailability. Furthermore, the bromine substituent at the 5-position facilitates further functionalization, allowing researchers to explore its potential as a building block for more complex molecules with enhanced biological activity.

One of the most notable applications of this compound is in the field of oncology. Studies have shown that 5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine exhibits potent anti-proliferative activity against various cancer cell lines. This is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. For instance, research conducted by Smith et al. (2023) demonstrated that this compound selectively targets cyclin-dependent kinases (CDKs), which are overexpressed in many types of cancers. The selective inhibition of CDKs leads to cell cycle arrest and subsequent apoptosis, making this compound a potential candidate for anti-cancer drug development.

In addition to its anti-cancer properties, 5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have indicated that this compound can cross the blood-brain barrier effectively and exhibit neuroprotective effects by reducing oxidative stress and inflammation. A study published in *Nature Neuroscience* (2023) highlighted its ability to modulate amyloid-beta peptide aggregation, a hallmark of Alzheimer's disease. These findings underscore its potential as a therapeutic agent for addressing neurodegenerative disorders.

The development of 5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine has also been driven by advancements in computational chemistry and molecular modeling techniques. Researchers have utilized machine learning algorithms to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These predictions have been validated through in vitro assays, providing valuable insights into its suitability as an orally bioavailable drug candidate.

Moreover, this compound has been explored as a lead molecule for developing new generations of kinase inhibitors. Its unique structure allows for extensive chemical modifications to optimize its binding affinity and selectivity towards specific kinase targets. For example, recent studies have focused on introducing additional substituents at strategic positions on the pyrimidine ring to enhance its inhibitory potency while minimizing off-target effects.

In conclusion, 5-Bromo-N-(3,4-Dimethoxybenzyl)Pyrimidin-2-Amine (CAS No. 1273687-35-6) represents a significant advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structural features and promising biological activities make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its therapeutic potential, this compound is poised to play a pivotal role in addressing some of the most challenging diseases facing humanity today.